Cas no 1211586-40-1 (5-bromo-2-(1H-imidazol-2-yl)pyridine)

5-Bromo-2-(1H-imidazol-2-yl)pyridine is a heterocyclic compound featuring a pyridine core substituted with a bromo group at the 5-position and an imidazole ring at the 2-position. This structure makes it a valuable intermediate in pharmaceutical and agrochemical synthesis, particularly in the development of bioactive molecules. The bromo substituent enhances reactivity for further functionalization via cross-coupling reactions, while the imidazole moiety contributes to metal coordination and hydrogen bonding capabilities. Its well-defined reactivity profile and stability under standard conditions make it suitable for use in medicinal chemistry and catalysis research. The compound is typically handled under inert conditions to preserve its integrity.
5-bromo-2-(1H-imidazol-2-yl)pyridine structure
1211586-40-1 structure
Product Name:5-bromo-2-(1H-imidazol-2-yl)pyridine
CAS No:1211586-40-1
MF:C8H6BrN3
MW:224.057340145111
MDL:MFCD08668627
CID:4578042
PubChem ID:23438547
Update Time:2025-10-31

5-bromo-2-(1H-imidazol-2-yl)pyridine Chemical and Physical Properties

Names and Identifiers

    • Pyridine, 5-bromo-2-(1H-imidazol-2-yl)-
    • 5-bromo-2-(1H-imidazol-2-yl)pyridine
    • MDL: MFCD08668627
    • Inchi: 1S/C8H6BrN3/c9-6-1-2-7(12-5-6)8-10-3-4-11-8/h1-5H,(H,10,11)
    • InChI Key: OZKHSJCPLPWZKI-UHFFFAOYSA-N
    • SMILES: C1(C2NC=CN=2)=NC=C(Br)C=C1

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Additional information on 5-bromo-2-(1H-imidazol-2-yl)pyridine

Introduction to 5-bromo-2-(1H-imidazol-2-yl)pyridine (CAS No. 1211586-40-1)

5-bromo-2-(1H-imidazol-2-yl)pyridine, identified by the CAS number 1211586-40-1, is a significant intermediate in modern pharmaceutical and chemical synthesis. This compound belongs to the class of pyridine derivatives, characterized by its bromo and imidazole substituents, which make it a versatile building block for various chemical reactions. The structural features of this molecule contribute to its utility in the development of pharmaceuticals, agrochemicals, and specialty chemicals.

The bromo group on the pyridine ring enhances the reactivity of the molecule, allowing for further functionalization through cross-coupling reactions such as Suzuki, Heck, and Buchwald-Hartwig couplings. These reactions are pivotal in constructing complex organic frameworks, which are essential in drug discovery and material science. Additionally, the imidazol-2-yl moiety introduces a nitrogen-rich heterocycle that is known for its biological activity and stability in various chemical environments.

In recent years, 5-bromo-2-(1H-imidazol-2-yl)pyridine has garnered attention in the pharmaceutical industry due to its role as a precursor in synthesizing bioactive molecules. For instance, it has been utilized in the development of kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The imidazole ring is particularly noteworthy for its presence in many pharmacologically active compounds, where it often serves as a key pharmacophore.

One of the most compelling applications of 5-bromo-2-(1H-imidazol-2-yl)pyridine is in the field of medicinal chemistry. Researchers have leveraged its structural flexibility to design molecules that interact with specific biological targets. For example, derivatives of this compound have been investigated for their potential as antiviral agents, where the bromo and imidazole groups facilitate interactions with viral proteases and polymerases. The pyridine core itself is a common scaffold in many drugs due to its ability to penetrate cell membranes and reach target sites efficiently.

The synthesis of 5-bromo-2-(1H-imidazol-2-yl)pyridine typically involves multi-step organic transformations starting from readily available pyridine derivatives. The introduction of the bromo group is often achieved through electrophilic aromatic substitution reactions, while the imidazole ring is typically formed via condensation reactions between hydrazines and α-haloketones or α-haloaldehydes. These synthetic pathways highlight the compound's accessibility and utility in industrial-scale production.

From a computational chemistry perspective, 5-bromo-2-(1H-imidazol-2-yl)pyridine has been studied to understand its electronic properties and reactivity. Density Functional Theory (DFT) calculations have revealed that the bromo group exerts a significant electron-withdrawing effect on the pyridine ring, which can influence reaction outcomes in cross-coupling processes. Such insights are invaluable for optimizing synthetic routes and predicting the behavior of this compound in various chemical environments.

The biological activity of 5-bromo-2-(1H-imidazol-2-yl)pyridine has also been explored beyond traditional drug development. In recent studies, it has been shown to exhibit antimicrobial properties when incorporated into novel compounds designed to combat resistant bacterial strains. The combination of the bromo and imidazole groups appears to disrupt bacterial cell wall synthesis and DNA replication mechanisms, offering a promising avenue for antibiotic discovery.

Furthermore, the agrochemical industry has recognized the potential of 5-bromo-2-(1H-imidazol-2-yl)pyridine as a precursor for developing advanced pesticides and herbicides. Its structural motifs are well-suited for designing molecules that target specific enzymes involved in plant growth regulation or pest metabolism. This application underscores the broad utility of this compound across multiple sectors of chemical research and industrial production.

In conclusion, 5-bromo-2-(1H-imidazol-2-yl)pyridine (CAS No. 1211586-40-1) is a multifaceted compound with significant implications in pharmaceuticals, agrochemicals, and material science. Its unique structural features—particularly the bromo and imidazol-2-yl substituents—make it an invaluable intermediate for synthetic chemistry. As research continues to uncover new applications for this molecule, its importance in advancing chemical innovation is likely to grow even further.

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